Cas no 14618-45-2 (3-(Trifluoroacetyl)indole)

3-(Trifluoroacetyl)indole structure
3-(Trifluoroacetyl)indole structure
Product Name:3-(Trifluoroacetyl)indole
CAS No:14618-45-2
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD00182114
CID:136535
PubChem ID:87577541
Update Time:2025-04-19

3-(Trifluoroacetyl)indole Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoroacetyl)indole
    • 2,2,2-Trifluoro-1-(1H-indol-3-yl)-1-ethanone
    • Ethanone,2,2,2-trifluoro-1-(1H-indol-3-yl)-
    • 2,2,2-trifluoro-1-(1H-indol-3-yl)ethanone
    • 3-Indolyl trifluoromethyl ketone
    • 3-(TRIFLUOROACETYL)INDOLE 99%
    • 3-trifluoroacetylindole
    • 2,2,2-Trifluoro-1-(1H-indol-3-yl)-ethanone
    • 3-(trifluoroacetyl)-1H-indole
    • LCMDCXWSHDFQKP-UHFFFAOYSA-N
    • Ethanone, 2,2,2-trifluoro-1-(1H-indol-3-yl)-
    • 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-one
    • 2,2,2-trifluoro-1-indol-3-ylethan-1-one
    • trifluoroindolylethanone
    • INDOLE3trifluoroacetyl
    • 3-trifluoroacetyl-1H-indole
    • CBDivE_00141
    • CBDivE_001419
    • 14618-45-2
    • MFCD00182114
    • DTXSID50343338
    • 5R-1064
    • 2,2,2-trifluoro-(1H-indol-3-yl)-ethanone
    • AB00073550-01
    • A15239
    • FT-0645825
    • HMS2790I04
    • BIDD:GT0370
    • 3-(Trifluoroacetyl)indole, 99%
    • T1809
    • SY050527
    • RXOQZXMDPRIJPX-UHFFFAOYSA-N
    • AMY2751
    • SCHEMBL2040397
    • SMR000427162
    • AKOS000450623
    • J-506714
    • BB 0258876
    • SR-01000639381-1
    • CS-0099181
    • Ketone, indol-3-yl-trifluoromethyl-
    • HMS1577E05
    • AE-473/30515056
    • MLS001029784
    • BCP27550
    • CHEMBL58199
    • CCG-49964
    • DTXCID10294418
    • DB-003343
    • STK806527
    • MDL： MFCD00182114
    • Inchi： 1S/C10H6F3NO/c11-10(12,13)9(15)7-5-14-8-4-2-1-3-6(7)8/h1-5,14H
    • InChI Key： LCMDCXWSHDFQKP-UHFFFAOYSA-N
    • SMILES： FC(C(C1=CNC2C=CC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 213.04000
  • Monoisotopic Mass: 213.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Color/Form: colorless liquid
  • Melting Point: 211.0 to 216.0 deg-C
  • PSA: 32.86000
  • LogP: 2.91290
  • Solubility: Not determined

3-(Trifluoroacetyl)indole Security Information

3-(Trifluoroacetyl)indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Trifluoroacetyl)indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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2,2,2-Trifluoro-1-(1H-indol-3-yl)-1-ethanone, >95%
 14618-45-2 >95%
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Matrix Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Alichem
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3-(Trifluoroacetyl)indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14618-45-2)3-( 三氟乙酰基 ) 吲哚
Order Number:LE1632381
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14618-45-2)3-(Trifluoroacetyl)indole
Order Number:1632381
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14618-45-2)3-(Trifluoroacetyl)indole
Order Number:A15239
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:02
Price ($):281.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14618-45-2)3-( 三氟乙酰基 ) 吲哚
LE1632381
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:14618-45-2)3-(Trifluoroacetyl)indole
1632381
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email